Cas no 336193-96-5 (Methyl 2-isopropylthiazole-4-carboxylate)

• Product Name: Methyl 2-isopropylthiazole-4-carboxylate
• CAS No: 336193-96-5
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1038815
• PubChem ID: 11412787
• Update Time: 2025-04-20

Methyl 2-isopropylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-isopropylthiazole-4-carboxylate
• methyl 2-propan-2-yl-1,3-thiazole-4-carboxylate
• 2-isopropylthiazole-4-carboxylic acid methyl ester
• 4-Thiazolecarboxylic acid, 2-(1-methylethyl)-, methyl ester
• AGN-PC-008LQM
• AK100156
• ANW-70483
• CTK8C3744
• KB-255813
• SureCN5731967
• SY359331
• Methyl2-isopropylthiazole-4-carboxylate
• MFCD23135659
• 2-Isopropyl-thiazole-4-carboxylic acid methyl ester
• DTXSID20465036
• 336193-96-5
• UYSSLFVYXVTXCD-UHFFFAOYSA-N
• methyl 2-(propan-2-yl)-1,3-thiazole-4-carboxylate
• AKOS016002797
• SCHEMBL5731967

• MDL： MFCD23135659
• Inchi： 1S/C8H11NO2S/c1-5(2)7-9-6(4-12-7)8(10)11-3/h4-5H,1-3H3
• InChI Key： UYSSLFVYXVTXCD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives